Cas no 649554-93-8 (4,4'-Bipyridinium, 1,1'-diethyl-, octylphosphonate (2:1))
649554-93-8 structure
Product Name:4,4'-Bipyridinium, 1,1'-diethyl-, octylphosphonate (2:1)
CAS No:649554-93-8
MF:C36H53N4O3P
MW:620.804790258408
CID:411397
PubChem ID:71377892
Update Time:2025-04-19
4,4'-Bipyridinium, 1,1'-diethyl-, octylphosphonate (2:1) Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-Bipyridinium, 1,1'-diethyl-, octylphosphonate (2:1)
- 1-ethyl-4-(1-ethylpyridin-1-ium-4-yl)pyridin-1-ium,octyl-dioxido-oxo-λ<sup>5</sup>-phosphane
- 1-ethyl-4-(1-ethylpyridin-1-ium-4-yl)pyridin-1-ium;octyl-dioxido-oxo-lambda5-phosphane
- 649554-93-8
- DTXSID70800519
-
- Inchi: 1S/2C14H18N2.C8H19O3P/c2*1-3-15-9-5-13(6-10-15)14-7-11-16(4-2)12-8-14;1-2-3-4-5-6-7-8-12(9,10)11/h2*5-12H,3-4H2,1-2H3;2-8H2,1H3,(H2,9,10,11)/q2*+2;/p-2
- InChI Key: SCDHHZDHYZWOHE-UHFFFAOYSA-L
- SMILES: P(CCCCCCCC)(=O)([O-])[O-].[N+]1(C=CC(=CC=1)C1C=C[N+](=CC=1)CC)CC.[N+]1(C=CC(=CC=1)C1C=C[N+](=CC=1)CC)CC
Computed Properties
- Exact Mass: 620.38589
- Monoisotopic Mass: 620.38552856g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 44
- Rotatable Bond Count: 12
- Complexity: 297
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.7Ų
Experimental Properties
- PSA: 78.71
4,4'-Bipyridinium, 1,1'-diethyl-, octylphosphonate (2:1) Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
649554-93-8 (4,4'-Bipyridinium, 1,1'-diethyl-, octylphosphonate (2:1)) Related Products
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